N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide
• InChI: InChI=1S/C20H16ClNO2/c1-24-18-10-8-14(21)11-17(18)22-20(23)16-9-7-13-6-5-12-3-2-4-15(16)19(12)13/h2-4,7-11H,5-6H2,1H3,(H,22,23)
• InChI Key: IZMGMSRDBBARTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide is a synthetic organic compound characterized by its unique chemical structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide typically involves the reaction of 5-chloro-2-methoxyaniline with acenaphthenequinone under specific conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as hydrochloric acid or sulfuric acid. The reaction mixture is heated to reflux for several hours, followed by cooling and filtration to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and methoxy positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for methoxy substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-hydroxyphenyl)-acetamide
• N-(5-chloro-2-methoxyphenyl)methanesulfonamide
• 5-chloro-2-methoxy-N-(2-(4-sulfamoylphenyl)ethyl)benzamide

Uniqueness

N-(5-chloro-2-methoxyphenyl)-1,2-dihydroacenaphthylene-5-carboxamide is unique due to its specific chemical structure, which imparts distinct physical and chemical properties